Cas no 821008-04-2 (Urea, N-[1-(3,3-diphenylpropyl)-4-piperidinyl]-N'-phenyl-N-2-propenyl-)

• Product name: Urea, N-[1-(3,3-diphenylpropyl)-4-piperidinyl]-N'-phenyl-N-2-propenyl-
• CAS No: 821008-04-2
• MF: C₃₀H₃₅N₃O
• MW: 453.618407487869
• CID: 698112
• PubChem ID: 44392131

Urea, N-[1-(3,3-diphenylpropyl)-4-piperidinyl]-N'-phenyl-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(3,3-diphenylpropyl)-4-piperidinyl]-N'-phenyl-N-2-propenyl-
• 1-[1-(3,3-diphenylpropyl)piperidin-4-yl]-3-phenyl-1-prop-2-enylurea
• 1-Allyl-1-[1-(3,3-diphenyl-propyl)-piperidin-4-yl]-3-phenyl-urea
• N-[1-(3,3-Diphenylpropyl)piperidin-4-yl]-N'-phenyl-N-prop-2-en-1-ylurea
• DTXSID60658682
• BDBM50156990
• 821008-04-2
• CHEMBL183492

• Inchi： InChI=1S/C30H35N3O/c1-2-21-33(30(34)31-27-16-10-5-11-17-27)28-18-22-32(23-19-28)24-20-29(25-12-6-3-7-13-25)26-14-8-4-9-15-26/h2-17,28-29H,1,18-24H2,(H,31,34)
• InChI Key： GQOOTJLFAHNWHQ-UHFFFAOYSA-N
• SMILES： C=CCN(C1CCN(CC1)CCC(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4

Computed Properties

• Exact Mass: 453.278
• Monoisotopic Mass: 453.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6A^2
• XLogP3: 6.1

Experimental Properties

• PSA: 39.07000
• LogP: 6.34460